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Compound of Interest

Compound Name: Titanium-47

Cat. No.: B1264893

An In-depth Technical Guide to the Nuclear Properties of Titanium-47
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental nuclear properties
of the stable isotope Titanium-47 (*’Ti). The information is compiled from various nuclear
physics data sources and experimental studies, offering a centralized resource for researchers
and professionals in fields where isotopic properties are critical. This document details key
nuclear data, outlines the experimental methods used to determine these properties, and
provides visualizations of experimental workflows.

Core Nuclear Properties of Titanium-47

Titanium-47 is one of the five stable isotopes of titanium, making up a notable fraction of its
natural abundance.[1][2] Its nuclear structure and properties are of interest in various scientific
and technical applications, including nuclear physics research, materials science, and medical
isotope production.

Data Presentation: Quantitative Nuclear Properties

The following tables summarize the key quantitative nuclear properties of Titanium-47.
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General Properties Value

Atomic Number (2) 22

Neutron Number (N) 25

Mass Number (A) 47

Isotopic Abundance 7.44(2)%[1][2]
Mass and Energy Properties Value

Atomic Mass

46.9517631 u[3]

Mass Excess

-44.932394 MeV

Binding Energy per Nucleon

8.661121 MeV

Spin, Parity, and Moments

Value

Nuclear Spin (1)

5/2[4]

Parity (1)

Negative (-)[4]

Magnetic Dipole Moment (J)

-0.78848 pN[5][6]

Electric Quadrupole Moment (Q)

+0.302(10) barn[4]

NMR Properties

Value

Gyromagnetic Ratio (y)

-1.5105 x 107 rad T~ s~2[4]

Resonance Frequency (vo) at1 T

2.4041 MHz[4]

Experimental Protocols for Determining Nuclear

Properties

The characterization of the nuclear properties of Titanium-47 relies on a suite of sophisticated

experimental techniques. Below are detailed methodologies for the determination of its key
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characteristics.

Isotopic Abundance: Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS)

The precise measurement of the isotopic abundance of titanium isotopes is performed using
MC-ICP-MS. This technique allows for high-precision determination of isotope ratios.

Methodology:

e Sample Preparation and Digestion: A solid titanium-containing sample is accurately weighed
and dissolved in a mixture of high-purity hydrofluoric acid (HF) and nitric acid (HNOs).

e Chemical Separation: To avoid isobaric interferences (e.g., from 4¢Ca on #°Ti, 48Ca on 42Ti,
and >°V and 3°Cr on 5°Ti), titanium is chemically separated from the sample matrix using ion-
exchange chromatography. A common procedure involves a two-stage column chemistry
process.

¢ Mass Spectrometric Analysis: The purified titanium solution is introduced into the MC-ICP-
MS. The instrument ionizes the sample in an argon plasma and separates the ions based on
their mass-to-charge ratio. The ion beams corresponding to the different titanium isotopes
are simultaneously measured by multiple detectors (Faraday cups).

» Data Correction: Instrumental mass bias is corrected using a standard-sample bracketing
method with a known titanium isotopic standard.

Nuclear Magnetic Moment: Nuclear Magnetic Resonance
(NMR) Spectroscopy

The nuclear magnetic moment of 47Ti is determined using NMR spectroscopy. As 4’Ti has a
nuclear spin of I = 5/2, it is NMR-active.

Methodology:

e Sample Preparation: For solid-state NMR, a powdered sample of a simple, symmetric
titanium compound (e.g., TiO2) is packed into an NMR rotor. For liquid-state NMR, a soluble
titanium compound is dissolved in a suitable deuterated solvent.
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* NMR Spectrometer Setup: The experiment is performed on a high-field NMR spectrometer.
Due to the low gyromagnetic ratio and the quadrupolar nature of the 4’Ti nucleus, high
magnetic fields are essential to enhance sensitivity and resolution.

o Data Acquisition: A standard pulse sequence, such as a Hahn-echo or a quadrupolar Carr-
Purcell-Meiboom-Gill (QCPMG) sequence, is used to acquire the 4’Ti NMR spectrum. The
QCPMG sequence is particularly effective for enhancing the signal of broad quadrupolar
nuclei.

o Data Processing and Analysis: The acquired free induction decay (FID) is Fourier
transformed to obtain the NMR spectrum. The center of the spectral line gives the resonance
frequency, from which the nuclear magnetic moment can be calculated using the known
magnetic field strength and the nuclear magneton constant.

Nuclear Reaction Cross-Sections: Activation and
Gamma-Ray Spectroscopy

The probability of a specific nuclear reaction involving Titanium-47, such as the 4’Ti(n,p)*’Sc
reaction, is quantified by its cross-section. The activation method followed by gamma-ray
spectroscopy is a common technique for these measurements.

Methodology:

» Target Preparation and Irradiation: A thin foil of titanium with a known isotopic composition of
47Ti is prepared. This target is then irradiated with a well-characterized beam of particles
(e.g., neutrons of a specific energy).

» Activity Measurement: After irradiation, the target is removed and placed in front of a high-
purity germanium (HPGe) detector to measure the gamma rays emitted from the decay of
the product nuclide (in this case, 4’Sc).

o Gamma-Ray Spectrum Analysis: The gamma-ray spectrum is collected over a sufficient
period to obtain good counting statistics. The characteristic gamma-ray peaks of the product
nuclide are identified, and their net counts are determined.

e Cross-Section Calculation: The reaction cross-section is calculated from the measured
activity, the number of target nuclei, the incident particle flux, and the decay properties of the
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product nuclide.

Visualizations
Experimental Workflow for 4’Ti NMR Spectroscopy
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Caption: Workflow for determining the nuclear magnetic moment of 47Ti.

Logical Flow for Cross-Section Measurement via
Activation
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Caption: Logical flow for measuring a nuclear reaction cross-section.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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